Cas no 72374-17-5 (5,7-dimethylisoquinoline)

• Product Name: 5,7-dimethylisoquinoline
• CAS No: 72374-17-5
• MF: C₁₁H₁₁N
• MW: 157.211742639542
• CID: 549504
• PubChem ID: 12529965
• Update Time: 2025-05-21

5,7-dimethylisoquinoline Chemical and Physical Properties

Names and Identifiers

• Isoquinoline,5,7-dimethyl-
• 5,7-Dimethylisoquinoline
• Isoquinoline, 5,7-dimethyl- (9CI)
• 72374-17-5
• Z1198725426
• SCHEMBL8404559
• AKOS006371223
• EN300-153746
• 5,7-dimethylisoquinoline

• Inchi： 1S/C11H11N/c1-8-5-9(2)11-3-4-12-7-10(11)6-8/h3-7H,1-2H3
• InChI Key： OIJHQDWRJQFWQI-UHFFFAOYSA-N
• SMILES： N1C=CC2=C(C=1)C=C(C)C=C2C

Computed Properties

• Exact Mass: 157.08923
• Monoisotopic Mass: 157.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on 5,7-dimethylisoquinoline

5,7-Dimethylisoquinoline (CAS No. 72374-17-5): A Comprehensive Overview

5,7-Dimethylisoquinoline is a heterocyclic aromatic compound with a unique chemical structure that has garnered significant attention in various fields of chemistry and materials science. This compound, identified by the CAS number 72374-17-5, belongs to the isoquinoline family, which is a class of nitrogen-containing bicyclic aromatic compounds. The presence of two methyl groups at the 5 and 7 positions of the isoquinoline ring imparts distinct electronic and structural properties to this molecule, making it a subject of interest for both academic research and industrial applications.

The synthesis of 5,7-dimethylisoquinoline has been extensively studied, with researchers exploring various methodologies to optimize its production. Recent advancements in catalytic processes and green chemistry have enabled more efficient and environmentally friendly routes for synthesizing this compound. For instance, studies have demonstrated the use of transition metal catalysts to facilitate the coupling reactions necessary for constructing the isoquinoline skeleton. These methods not only enhance yield but also reduce the environmental footprint associated with traditional synthetic approaches.

The electronic properties of 5,7-dimethylisoquinoline make it a promising candidate for applications in organic electronics. Research has shown that the methyl substituents at positions 5 and 7 modulate the molecule's conjugation length and energy levels, which are critical parameters for materials used in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Recent studies have highlighted its potential as a building block for designing novel π-conjugated materials with tailored electronic characteristics.

In addition to its electronic applications, 5,7-dimethylisoquinoline has also found relevance in medicinal chemistry. The isoquinoline scaffold is known for its biological activity, and the methyl substituents further enhance its pharmacokinetic properties. Researchers have explored its potential as a lead compound for developing new drug candidates targeting various diseases, including cancer and neurodegenerative disorders. For example, recent findings suggest that derivatives of 5,7-dimethylisoquinoline exhibit selective inhibition against certain enzymes implicated in disease pathways.

The structural versatility of 5,7-dimethylisoquinoline also extends to its use in supramolecular chemistry. Its ability to form hydrogen bonds and π-π interactions makes it a valuable component in self-assembled systems. Recent experiments have demonstrated its role in constructing two-dimensional supramolecular networks, which hold potential for applications in sensing and catalysis.

From an environmental perspective, understanding the fate and transport of 5,7-dimethylisoquinoline in natural systems is crucial for assessing its ecological impact. Studies have investigated its degradation pathways under various environmental conditions, providing insights into its persistence and bioaccumulation potential. These findings are essential for guiding safe handling practices and regulatory decisions related to this compound.

In conclusion, 5,7-dimethylisoquinoline (CAS No. 72374-17-5) stands out as a multifaceted compound with diverse applications across chemistry and materials science. Its unique structure, coupled with recent advancements in synthesis and application development, underscores its importance as a key molecule in modern chemical research. As ongoing studies continue to uncover new properties and uses, 5,7-dimethylisoquinoline is poised to play an increasingly significant role in both academic and industrial settings.